Cas no 1443278-78-1 (3-methylpyrazolo1,5-apyrimidin-6-amine)

• Product Name: 3-methylpyrazolo1,5-apyrimidin-6-amine
• CAS No: 1443278-78-1
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD25949462
• CID: 4599956
• PubChem ID: 84049931
• Update Time: 2025-10-31

3-methylpyrazolo1,5-apyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyrazolo[1,5-a]pyrimidin-6-amine
• 3-Methyl-pyrazolo[1,5-a]pyrimidin-6-ylamine
• Pyrazolo[1,5-a]pyrimidin-6-amine, 3-methyl-
• 3-methylpyrazolo1,5-apyrimidin-6-amine

• MDL： MFCD25949462
• Inchi： 1S/C7H8N4/c1-5-2-10-11-4-6(8)3-9-7(5)11/h2-4H,8H2,1H3
• InChI Key： UYZJROYGVQACCT-UHFFFAOYSA-N
• SMILES： C12=C(C)C=NN1C=C(N)C=N2

Computed Properties

• Exact Mass: 148.075
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2

Additional information on 3-methylpyrazolo1,5-apyrimidin-6-amine

Introduction to 3-Methylpyrazolo[1,5-a]pyrimidin-6-amine (CAS No. 1443278-78-1)

3-Methylpyrazolo[1,5-a]pyrimidin-6-amine, with the CAS number 1443278-78-1, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 3-methylpyrazolo[1,5-a]pyrimidin-6-amine make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 3-methylpyrazolo[1,5-a]pyrimidin-6-amine consists of a pyrazolo[1,5-a]pyrimidine core with a methyl group attached at the 3-position. This specific arrangement of functional groups contributes to its pharmacological profile and potential therapeutic applications. Recent studies have highlighted the importance of this compound in various biological systems, particularly in the context of neurodegenerative diseases and cancer.

In the realm of neurodegenerative diseases, 3-methylpyrazolo[1,5-a]pyrimidin-6-amine has shown promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells. These findings suggest that 3-methylpyrazolo[1,5-a]pyrimidin-6-amine may have potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 3-methylpyrazolo[1,5-a]pyrimidin-6-amine has also been investigated for its anti-cancer potential. A study published in Cancer Research (2021) reported that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. These findings underscore the potential of 3-methylpyrazolo[1,5-a]pyrimidin-6-amine as a lead compound for the development of new anti-cancer drugs.

The pharmacokinetic properties of 3-methylpyrazolo[1,5-a]pyrimidin-6-amine have also been studied to evaluate its suitability as a drug candidate. Research conducted by a team at the University of California (2020) showed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and low toxicity, making it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 3-methylpyrazolo[1,5-a]pyrimidin-6-amine has been explored for its use as a research tool in biochemical and cellular studies. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating the molecular mechanisms underlying various diseases. For instance, studies have utilized this compound to investigate the role of certain kinases in cancer progression and neurodegeneration.

The synthesis of 3-methylpyrazolo[1,5-a]pyrimidin-6-amine has been optimized to ensure high yields and purity. A recent publication in Organic Letters (2022) described an efficient synthetic route that involves the condensation of 3-methylisoxazolone with 6-chloropyridazine followed by cyclization under mild conditions. This synthetic method provides a scalable and cost-effective approach for producing large quantities of the compound for both research and pharmaceutical applications.

In conclusion, 3-methylpyrazolo[1,5-a]pyrimidin-6-amine (CAS No. 1443278-78-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its neuroprotective and anti-cancer properties make it an exciting candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.